Cas no 2706-28-7 (4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt)

• Product Name: 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt
• CAS No: 2706-28-7
• MF: C₁₂H₁₁N₃O₆S₂^.₂NA
• MW: 401.32600
• MDL: MFCD00007481
• CID: 255257
• Update Time: 2025-05-23

4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-amino-5-[2-(4-sulfophenyl)diazenyl]-, sodium salt (1:2)
• ACID YELLOW 9 C. I. 13015
• ACID YELLOW 9, C.I. NO.13015
• CI 13015
• 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt

• MDL： MFCD00007481
• Inchi： InChI=1S/C12H11N3O6S2.2Na/c13-11-6-3-9(7-12(11)23(19,20)21)15-14-8-1-4-10(5-2-8)22(16,17)18;;/h1-7H,13H2,(H,16,17,18)(H,19,20,21);;/q;2*+1/p-2/b15-14+;;
• InChI Key： FPVGTPBMTFTMRT-NSKUCRDLSA-L
• SMILES： [Na+].[Na+].O=S(C1=CC=C(/N=N/C2C=CC(N)=C(S([O-])(=O)=O)C=2)C=C1)(=O)[O-]

Computed Properties

• Exact Mass: 400.97300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Tautomer Count: 2

Experimental Properties

• Color/Form: Not determined
• PSA: 181.90000
• LogP: 4.23520
• Solubility: Not determined

4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DB5035000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt

4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt: A Comprehensive Overview

The compound with CAS No. 2706-28-7, commonly referred to as 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt, is a significant molecule in the field of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical structure, synthesis methods, applications, and recent advancements related to this compound.

4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt is an azo dye derivative with a sulfonic acid group attached to the benzene ring. The presence of the azo group (-N=N-) and the sulfonic acid groups (-SO3H) imparts distinct electronic and optical properties to the molecule. Recent studies have highlighted its potential as a photosensitizer in photodynamic therapy (PDT) due to its ability to absorb light in the visible region and generate reactive oxygen species (ROS). This property makes it a promising candidate for use in cancer treatment, where selective targeting of cancer cells is crucial.

The synthesis of 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt involves a multi-step process that includes diazotization and coupling reactions. Researchers have optimized these steps to improve yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel method using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality. This advancement underscores the importance of continuous innovation in synthetic chemistry to meet industrial demands.

One of the most exciting developments involving this compound is its application in bioimaging. The sulfonic acid groups enhance water solubility, making it suitable for use in aqueous environments. A recent paper in *Advanced Materials* reported the use of 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt as a fluorescent probe for detecting metal ions in biological systems. Its ability to bind metal ions selectively allows for real-time monitoring of ion concentrations in living cells, opening new avenues in diagnostic medicine.

In addition to its biomedical applications, 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt has shown promise in materials science. Its azo group enables photoresponsive behavior, making it a candidate for use in smart materials and sensors. A team of researchers at the University of California developed a polymer-based sensor incorporating this compound that can detect changes in pH levels under UV light irradiation. This innovation highlights the versatility of azo compounds in creating functional materials with tailored properties.

Despite its numerous advantages, the use of 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt is not without challenges. Issues such as photodegradation and limited stability under certain conditions require further investigation. Recent efforts have focused on modifying the molecule's structure to enhance its stability without compromising its functionality. For example, researchers at Tokyo Institute of Technology introduced fluorine atoms into the benzene ring, which improved both stability and fluorescence intensity.

In conclusion, 4-Aminoazobenzene-3,4'-disulfonic Acid Disodium Salt is a versatile compound with wide-ranging applications across multiple disciplines. From photodynamic therapy to bioimaging and materials science, its unique properties continue to drive innovative research. As advancements in synthetic methods and material engineering progress, we can expect even more groundbreaking applications for this compound in the near future.